Cas no 35466-19-4 (1-Propanol,2-[(2-methyl-5-benzothiazolyl)oxy]-)

• Product Name: 1-Propanol,2-[(2-methyl-5-benzothiazolyl)oxy]-
• CAS No: 35466-19-4
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• CID: 295646
• Update Time: 2024-01-27

1-Propanol,2-[(2-methyl-5-benzothiazolyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2-[(2-methyl-5-benzothiazolyl)oxy]-
• 1-Propanol,2-[(2-methyl-5-benzothiazolyl)oxy]-(9CI)

• Inchi： 1S/C11H13NO2S/c1-7(6-13)14-9-3-4-11-10(5-9)12-8(2)15-11/h3-5,7,13H,6H2,1-2H3
• InChI Key： FVDWBGLVGJQRCE-UHFFFAOYSA-N
• SMILES： C(O)C(OC1=CC=C2SC(C)=NC2=C1)C

Computed Properties

• Exact Mass: 223.06679
• Monoisotopic Mass: 223.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6A^2

Experimental Properties

• PSA: 42.35